Lithium bis(1,1,2,2,3,3,3-heptafluoro-1-propanesulfonyl)imide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Lithium bis(1,1,2,2,3,3,3-heptafluoro-1-propanesulfonyl)imide is a novel multifunctional category of bis (trifluorosulfonyl) imide which improves the electrochemical activity of the lithium-ion battery . Due to their diversity in application, these TFSA− ions have the capability of enhancing the properties of lithium-ion battery .
Synthesis Analysis
While specific synthesis methods for Lithium bis(1,1,2,2,3,3,3-heptafluoro-1-propanesulfonyl)imide were not found, it’s worth noting that similar compounds like Lithium bis(trifluoromethanesulfonyl)imide are synthesized by treatment of trimethylsilyl chloride with ammonia .Scientific Research Applications
Ionic Liquids and Molten Salts : It is used in ionic liquids and molten salts, which are beneficial due to their reduced melting points and potential as high conductivity materials. For instance, McFarlane et al. (2000) synthesized novel salts based on this anion that demonstrated reduced melting points and high conductivity, making them suitable for use in ionic liquids (McFarlane et al., 2000).
Electrolyte for Lithium-Ion Batteries : Lithium bis(fluorosulfonyl)imide in certain ionic liquids, such as 1-butyl-1-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide, has been successfully tested as an electrolyte for lithium-ion batteries. Nádherná et al. (2011) observed good cyclability and high ionic conductivity in this application, indicating its potential in large-scale battery applications (Nádherná et al., 2011).
Lithium-Sulfur Batteries : In lithium-sulfur batteries, using a Pyr 1,2O1 TFSI-based electrolyte with bis(fluorosulfonyl)imide lithium as an additive has shown to lead to stable cycling and decent capacity performance. Yang et al. (2017) found that this composition results in high coulombic efficiency (Yang et al., 2017).
Perovskite Solar Cells : This compound is also used in perovskite solar cells. Rong et al. (2022) explored the use of lithium bis(trifluoromethanesulfonyl)imide-doped hole transport layers in perovskite solar cells, which showed improved conductivity and ion migration inhibition (Rong et al., 2022).
Corrosion Studies in Lithium Ion Batteries : It has been evaluated for its impact on aluminum corrosion in lithium ion batteries. Abouimrane et al. (2009) assessed the performance of a liquid electrolyte composed of lithium bis-fluorosulfonyl imide, highlighting its benefits in terms of higher thermal stability and potential as a safer alternative to other lithium salts (Abouimrane et al., 2009).
properties
IUPAC Name |
lithium;bis(1,1,2,2,3,3,3-heptafluoropropylsulfonyl)azanide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6F14NO4S2.Li/c7-1(8,3(11,12)13)5(17,18)26(22,23)21-27(24,25)6(19,20)2(9,10)4(14,15)16;/q-1;+1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNQIRERQWNDDCA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C(C(F)(F)F)(C(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(C(C(F)(F)F)(F)F)(F)F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6F14LiNO4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601033076 |
Source
|
Record name | Lithium bis(perfluoropropanesulfonyl)imide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601033076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
487.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium bis(1,1,2,2,3,3,3-heptafluoro-1-propanesulfonyl)imide | |
CAS RN |
189217-59-2 |
Source
|
Record name | Lithium bis(perfluoropropanesulfonyl)imide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601033076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.